molecular formula C25H30N4O3S2 B2468726 4-(N,N-dipropylsulfamoyl)-N-(2-(p-tolyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)benzamide CAS No. 361172-50-1

4-(N,N-dipropylsulfamoyl)-N-(2-(p-tolyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)benzamide

Cat. No. B2468726
CAS RN: 361172-50-1
M. Wt: 498.66
InChI Key: MOMIFQVVYLETCC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

4-(N,N-dipropylsulfamoyl)-N-(2-(p-tolyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)benzamide is a useful research compound. Its molecular formula is C25H30N4O3S2 and its molecular weight is 498.66. The purity is usually 95%.
BenchChem offers high-quality 4-(N,N-dipropylsulfamoyl)-N-(2-(p-tolyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)benzamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-(N,N-dipropylsulfamoyl)-N-(2-(p-tolyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)benzamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Structural Analysis

Synthesis and Crystal Structure of Aromatic Sulfonamides : Studies on the synthesis, crystal, and molecular structure of biologically active aromatic sulfonamides have provided insights into their conformational behavior and stability, which are influenced by intramolecular hydrogen bonding and intermolecular interactions. These structural insights are crucial for understanding the reactivity and potential applications of similar compounds (Remko et al., 2010).

Antiproliferative and Antibacterial Activities

Antiproliferative Activities of Pyrazole-Sulfonamide Derivatives : Research on pyrazole-sulfonamide derivatives has shown promising antiproliferative activities against cancer cell lines, indicating the potential of these compounds for development into anticancer agents (Mert et al., 2014).

Antibacterial Agents from Benzo[d]thiazolyl Substituted Pyrazol-5-ones : The design and synthesis of novel analogs targeting specific bacterial strains have highlighted the potential of similar compounds in combating bacterial infections, with some showing significant activity against Staphylococcus aureus and Bacillus subtilis (Palkar et al., 2017).

Catalyst and Synthesis Methodology

Catalyst-Free Synthesis of Novel Compounds : A study demonstrated the synthesis of novel benzamide derivatives through a catalyst-free 1,3-dipolar cycloaddition, indicating the efficiency and environmental friendliness of such methods for producing similar compounds (Liu et al., 2014).

Carbonic Anhydrase Inhibition

Aromatic Sulfonamide Inhibitors of Carbonic Anhydrases : Research on aromatic sulfonamide compounds, including their inhibitory effects on carbonic anhydrase isoenzymes, is significant for therapeutic applications, particularly in conditions where inhibition of carbonic anhydrase is beneficial (Supuran et al., 2013).

properties

IUPAC Name

4-(dipropylsulfamoyl)-N-[2-(4-methylphenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]benzamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C25H30N4O3S2/c1-4-14-28(15-5-2)34(31,32)21-12-8-19(9-13-21)25(30)26-24-22-16-33-17-23(22)27-29(24)20-10-6-18(3)7-11-20/h6-13H,4-5,14-17H2,1-3H3,(H,26,30)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

MOMIFQVVYLETCC-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCCN(CCC)S(=O)(=O)C1=CC=C(C=C1)C(=O)NC2=C3CSCC3=NN2C4=CC=C(C=C4)C
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C25H30N4O3S2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

498.7 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

4-(N,N-dipropylsulfamoyl)-N-(2-(p-tolyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)benzamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.